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Compound of Interest

Compound Name: 2,2-Dimethyl-1-hexanol

Cat. No.: B1605905 Get Quote

An In-depth Technical Guide to 2,2-Dimethyl-1-hexanol

This technical guide provides a comprehensive overview of 2,2-Dimethyl-1-hexanol, including

its chemical and physical properties, safety information, and identifiers. This document is

intended for researchers, scientists, and professionals in drug development and chemical

synthesis.

Chemical Identity and Identifiers
2,2-Dimethyl-1-hexanol is a primary alcohol with a branched hydrocarbon chain. Its unique

structure influences its physical and chemical properties.

Table 1: Chemical Identifiers for 2,2-Dimethyl-1-hexanol
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Identifier Value

CAS Number 2370-13-0

Molecular Formula C8H18O

Molecular Weight 130.23 g/mol

IUPAC Name 2,2-dimethylhexan-1-ol

Synonyms
2,2-dimethylhexan-1-ol, tert-Octanol,

Neooctanol

InChI Key GSSDZVRLQDXOPL-UHFFFAOYSA-N

Canonical SMILES CCCCC(C)(C)CO

Physicochemical Properties
The physical and chemical properties of 2,2-Dimethyl-1-hexanol are summarized below.

These properties are crucial for its application in various chemical processes.

Table 2: Physical Properties of 2,2-Dimethyl-1-hexanol

Property Value

Boiling Point 165.5 - 173 °C

Melting Point -52 °C

Density 0.822 - 0.827 g/mL

Refractive Index 1.427 - 1.43

Flash Point 60.6 °C

Vapor Pressure 0.624 mmHg at 25°C

Table 3: Chemical and Computational Properties of 2,2-Dimethyl-1-hexanol
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Property Value

pKa 15.23 ± 0.10 (Predicted)

LogP 2.19510

XLogP3 2.7

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 4

Topological Polar Surface Area 20.2 Å²

Complexity 67

Solubility
2,2-Dimethyl-1-hexanol is expected to have moderate solubility in water due to the presence

of a polar hydroxyl group capable of hydrogen bonding. However, the branched, nonpolar

hydrocarbon chain increases its hydrophobic character, making it more soluble in organic

solvents like ethanol and hexane.

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 2,2-Dimethyl-1-hexanol are

not readily available in publicly accessible literature. While some sources indicate the existence

of synthetic routes, specific methodologies are not provided. Researchers interested in the

synthesis of this compound may need to consult specialized chemical synthesis databases or

literature for detailed procedures.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2,2-Dimethyl-1-hexanol was not found. However,

based on the data for similar flammable liquid alcohols, general safety precautions should be

followed. It is likely a flammable liquid and vapor.

General Handling Precautions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1605905?utm_src=pdf-body
https://www.benchchem.com/product/b1605905?utm_src=pdf-body
https://www.benchchem.com/product/b1605905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep away from heat, sparks, open flames, and hot surfaces.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves and eye protection.

Avoid breathing vapors or mist.

To cite this document: BenchChem. [2,2-Dimethyl-1-hexanol CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605905#2-2-dimethyl-1-hexanol-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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